5-(1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine
Cat. No. B8559811
M. Wt: 217.25 g/mol
InChI Key: XLVRZABZGDKROM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07700636B2
Procedure details
5-(1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine was synthesized in a way similar to that of 4f as shown in Scheme 3 with commercially available 5-bromo-2-fluorobenzaldehyde as the starting material in three steps. MS (API-ES) m/z (%): 218 (100%, M++1).
Identifiers
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REACTION_CXSMILES
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C[C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]([C:11]3[S:15][C:14]([NH2:16])=[N:13][N:12]=3)[CH:9]=2)[NH:4][N:3]=1.BrC1C=CC(F)=C(C=1)C=O>>[NH:4]1[C:5]2[C:10](=[CH:9][C:8]([C:11]3[S:15][C:14]([NH2:16])=[N:13][N:12]=3)=[CH:7][CH:6]=2)[CH:2]=[N:3]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NNC2=CC=C(C=C12)C1=NN=C(S1)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C=O)C1)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1N=CC2=CC(=CC=C12)C1=NN=C(S1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
